Ethyl 2,3-dimethylbutanoate
Overview
Description
Ethyl 2,3-dimethylbutanoate is an organic compound with the molecular formula C8H16O2 . It has an average mass of 144.211 Da and a mono-isotopic mass of 144.115036 Da .
Molecular Structure Analysis
Ethyl 2,3-dimethylbutanoate contains a total of 26 atoms, including 16 Hydrogen atoms, 8 Carbon atoms, and 2 Oxygen atoms . The molecule also contains 1 ester functional group .Physical And Chemical Properties Analysis
Ethyl 2,3-dimethylbutanoate has a density of 0.9±0.1 g/cm3, a boiling point of 143.6±8.0 °C at 760 mmHg, and a vapor pressure of 5.3±0.3 mmHg at 25°C . It also has a molar refractivity of 40.9±0.3 cm3 .Scientific Research Applications
Chemical Building Blocks
Ethyl 2,3-Dimethylbutanoate is often used as a chemical building block in various scientific research . It’s a type of ester, which are commonly used in organic chemistry as they can react with water to produce alcohols and carboxylic acids .
Synthetic Cannabinoids
Ethyl 2,3-Dimethylbutanoate has been identified in the structure of synthetic cannabinoids . Synthetic cannabinoids are a group of new psychoactive substances (NPS) that have similar effects to natural cannabis . They are often used in research to understand the effects of these substances on the human body .
Forensic Toxicology
The compound has been used in forensic toxicology for the identification and characterization of novel synthetic cannabinoids . The analytical data of such compounds are very useful for forensic, toxicological, and clinical diagnosis .
Spectroscopic Methods
Ethyl 2,3-Dimethylbutanoate has been analyzed using various spectroscopic methods such as gas chromatography–mass spectrometry (GC–MS), supercritical fluid chromatography–quadrupole time-of-flight-mass spectrometry (SFC–QTOF-MS), attenuated total reflection (ATR)-Fourier transform infrared (FTIR), ultraviolet-visible (UV-VIS) and nuclear magnetic resonance (NMR) spectroscopies . These methods provide comprehensive analytical data that are useful in various fields of research .
Life Science Research
Ethyl 2,3-Dimethylbutanoate is also used in life science research . It can be used in various fields such as cell biology, genomics, and proteomics .
Chemical Synthesis
Ethyl 2,3-Dimethylbutanoate can be used in the synthesis of other complex organic compounds . Its unique structure makes it a valuable component in the synthesis of various chemicals .
properties
IUPAC Name |
ethyl 2,3-dimethylbutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-5-10-8(9)7(4)6(2)3/h6-7H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOLDHHQOKRYISV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)C(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60334651 |
Source
|
| Record name | Ethyl 2,3-dimethylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60334651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2,3-dimethylbutanoate | |
CAS RN |
54004-42-1 |
Source
|
| Record name | Ethyl 2,3-dimethylbutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60334651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
